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Compound of Interest

Compound Name: 4-Pentylbenzaldehyde

Cat. No.: B1294691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 4-
pentylbenzaldehyde. It is intended for informational purposes for a professional audience and

should not be used as a substitute for a comprehensive Safety Data Sheet (SDS) or

professional safety guidance.

Introduction
4-Pentylbenzaldehyde (CAS No. 6853-57-2) is an aromatic aldehyde with applications in

organic synthesis and potentially in the fragrance industry.[1] A thorough understanding of its

health and safety profile is crucial for its safe handling and use in research and development

settings. This guide summarizes the available toxicological data and safety precautions for 4-
pentylbenzaldehyde.

NOTE: Specific quantitative toxicological data for 4-pentylbenzaldehyde is limited in publicly

available literature and safety data sheets.[2] Therefore, this guide includes data on the

structurally similar compound, 4-methylbenzaldehyde (p-tolualdehyde, CAS No. 104-87-0), to

provide a comparative toxicological profile. This approach, known as read-across, is often used

in the absence of direct data for a specific chemical.[3] However, it should be noted that the

longer alkyl chain in 4-pentylbenzaldehyde may influence its physicochemical and

toxicological properties.
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Hazard Identification and Classification
While detailed GHS classification for 4-pentylbenzaldehyde is not consistently available, it is

generally indicated to cause irritation to the skin, eyes, and respiratory system.[1] For the

analogue 4-methylbenzaldehyde, a more detailed classification is available.

Table 1: GHS Classification for 4-Methylbenzaldehyde

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[4]

[5][6][7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[5][6][7]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[4][5][6][7]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[4][6][7]

Flammable Liquids Category 4 H227: Combustible liquid[4][5]

Hazardous to the aquatic

environment, short-term

(acute)

Category 3 H402: Harmful to aquatic life[5]

Source: GHS classifications for 4-methylbenzaldehyde from various safety data sheets.[4][5][6]

[7]

Toxicological Data
Direct quantitative toxicological data for 4-pentylbenzaldehyde is largely unavailable.[2] The

following table summarizes the available data for the analogue, 4-methylbenzaldehyde.

Table 2: Summary of Acute Toxicity Data for 4-Methylbenzaldehyde
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Endpoint Species Route Value Reference

LD50 Rat Oral 1600 mg/kg bw [4][6]

LD50 Mouse Oral 3200 mg/kg bw [8]

LD50 Rat Intraperitoneal 800 mg/kg bw [8]

LC50 Rat Inhalation > 2200 mg/m³ [8]

Irritation and Sensitization:

Skin Irritation: 4-Methylbenzaldehyde is classified as a skin irritant.[4][5][6][7][8] Studies in

rabbits have shown it to cause skin irritation.[8]

Eye Irritation: It is also classified as causing serious eye irritation.[4][5][6][7][8] In rabbit eye

irritation studies, it was found to be a moderate eye irritant.[8]

Respiratory or Skin Sensitization: There is no available data to suggest that 4-

methylbenzaldehyde is a respiratory or skin sensitizer.[4][6]

Mutagenicity, Carcinogenicity, and Reproductive Toxicity:

Germ Cell Mutagenicity: No data is available for 4-pentylbenzaldehyde.[2] For 4-

methylbenzaldehyde, it was not found to be mutagenic in an AMES test.[6]

Carcinogenicity: No data is available for 4-pentylbenzaldehyde.[2] 4-Methylbenzaldehyde is

not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[6]

Reproductive Toxicity: No data is available for 4-pentylbenzaldehyde or 4-

methylbenzaldehyde.[2][6]

Experimental Protocols
Detailed experimental protocols for 4-pentylbenzaldehyde are not available. The following are

generalized methodologies for key toxicological endpoints, based on standard OECD

guidelines and information available for analogous aldehydes.

Acute Oral Toxicity (e.g., OECD Guideline 423)
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Test System: Typically, young adult female rats are used.

Dose Administration: The test substance is administered by oral gavage. A starting dose is

chosen from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight).

Procedure: The test proceeds sequentially in groups of three animals. The outcome of the

first group determines the dosing for the next group. If mortality is observed, the dose for the

next group is lowered; if no mortality is observed, the dose may be increased.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days.

Endpoint: The test allows for the determination of the GHS hazard category for acute oral

toxicity.

Skin Irritation (e.g., OECD Guideline 404)

Test System: Healthy, young adult albino rabbits are typically used.

Procedure: A small area of the animal's back is clipped free of fur. A 0.5 mL (for liquids) or 0.5

g (for solids) dose of the test substance is applied to the skin under a gauze patch.

Exposure: The patch is left in place for 4 hours.

Observation: After patch removal, the skin is examined for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours. The reactions are scored according to a standardized

scale.

Endpoint: The mean scores for erythema and edema are used to classify the substance's

skin irritation potential.

Eye Irritation (e.g., OECD Guideline 405)

Test System: Healthy, young adult albino rabbits are used.

Procedure: A 0.1 mL (for liquids) or 0.1 g (for solids) dose of the test substance is instilled

into the conjunctival sac of one eye. The other eye serves as an untreated control.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after instillation. Reactions are scored according to a standardized scale.

Endpoint: The scores for corneal opacity, iritis, and conjunctival redness and chemosis are

evaluated to determine the eye irritation potential.

Physicochemical Information
Table 3: Physicochemical Properties of 4-Pentylbenzaldehyde

Property Value

Molecular Formula C12H16O[1]

Molecular Weight 176.25 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Odor Aromatic[1]

Solubility
Soluble in organic solvents like ethanol and

ether; limited solubility in water.[1]

Data for 4-methylbenzaldehyde for comparison:

Property Value

Boiling Point 204 - 205 °C[4]

Melting Point -6 °C[4]

Flash Point 71 °C[4]

| Density | 1.015 g/cm³[4] |

Safe Handling and Storage
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
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Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

respirator with an organic vapor cartridge.

Handling:

Avoid contact with skin, eyes, and clothing.[9]

Avoid breathing vapors or mist.[4]

Keep away from heat, sparks, and open flames.[4]

Handle in a well-ventilated place.[1]

Storage:

Store in a tightly closed container.[1][4]

Store in a dry, cool, and well-ventilated place.[1][4]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[4]

Visualizations
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Hazard Assessment & Control for 4-Pentylbenzaldehyde

Control Measures

Emergency Procedures

4-Pentylbenzaldehyde

Potential Hazards
- Skin Irritation
- Eye Irritation

- Respiratory Irritation
- Harmful if Swallowed (by analogy)
- Combustible Liquid (by analogy)

Leads to

Engineering Controls
- Fume Hood

- Adequate Ventilation

Requires

Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Requires

Safe Handling Procedures
- Avoid contact & inhalation

- Keep away from ignition sources

Requires

Proper Storage
- Cool, dry, well-ventilated area

- Tightly sealed container

Requires

Spill Response
- Absorb with inert material

- Ventilate area

First Aid
- Skin: Wash with soap & water

- Eyes: Rinse with water for 15 min
- Ingestion: Seek medical attention

- Inhalation: Move to fresh air

Click to download full resolution via product page

Caption: Hazard assessment and control workflow for 4-Pentylbenzaldehyde.

Conclusion
While specific toxicological data for 4-pentylbenzaldehyde is scarce, the available information

and data from the structural analogue 4-methylbenzaldehyde indicate that it should be handled

as a substance that is potentially harmful if swallowed and can cause skin, eye, and respiratory

irritation. It is also considered a combustible liquid. Adherence to standard laboratory safety

protocols, including the use of appropriate personal protective equipment and engineering

controls, is essential to minimize exposure and ensure safe handling. Further toxicological

studies on 4-pentylbenzaldehyde are needed to provide a more complete health and safety

profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 6853-57-2: 4-Pentylbenzaldehyde | CymitQuimica [cymitquimica.com]

2. 4-N-PENTYLBENZALDEHYDE - Safety Data Sheet [chemicalbook.com]

3. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. fishersci.com [fishersci.com]

7. cdhfinechemical.com [cdhfinechemical.com]

8. benchchem.com [benchchem.com]

9. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. [Health and Safety Data for 4-Pentylbenzaldehyde: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294691#health-and-safety-data-for-4-
pentylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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